Cas no 2229665-15-8 (3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole)

• Product Name: 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole
• CAS No: 2229665-15-8
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5993744
• PubChem ID: 165653901
• Update Time: 2025-06-11

3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole
• EN300-1921606
• 2229665-15-8

• Inchi： 1S/C11H9BrN2O2/c1-13-9-5-3-2-4-8(9)11(12)10(13)6-7-14(15)16/h2-7H,1H3/b7-6+
• InChI Key： HIMPZEOKYRHIIB-VOTSOKGWSA-N
• SMILES： BrC1=C(/C=C/[N+](=O)[O-])N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Additional information on 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole

Introduction to 3-Bromo-1-Methyl-2-(2-Nitroethenyl)-1H-Indole (CAS No. 2229665-15-8)

3-Bromo-1-methyl-2-(2-nitroethenyl)-1H-indole, with the CAS number 2229665-15-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the indole family, which is known for its diverse biological activities and structural versatility.

The structure of 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole features a bromine atom at the 3-position, a methyl group at the 1-position, and a nitroethenyl group at the 2-position of the indole ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further research and development.

In medicinal chemistry, indoles have been extensively studied for their potential therapeutic applications. For instance, indole derivatives have shown promise in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The bromine and nitroethenyl substituents in 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole are particularly noteworthy as they can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of brominated indoles in drug discovery. Bromine atoms can enhance the lipophilicity of a molecule, which can improve its cell membrane permeability and bioavailability. This is particularly relevant for drugs that need to cross biological barriers, such as the blood-brain barrier. Additionally, bromine atoms can participate in halogen bonding interactions, which can modulate protein-ligand interactions and enhance binding affinity.

The nitroethenyl group in 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole is another key feature that contributes to its biological activity. Nitro compounds are known for their redox properties and can act as electrophiles, participating in Michael addition reactions with nucleophiles such as thiols. This reactivity can be harnessed to design prodrugs that are activated by specific enzymes or cellular conditions, leading to targeted drug delivery and reduced side effects.

In the context of materials science, indoles have been explored for their potential use in organic electronics and photovoltaic devices. The electronic properties of indoles can be fine-tuned by modifying their substituents, making them suitable for various applications. For example, brominated indoles have been used as building blocks for organic semiconductors due to their favorable electronic structure and stability.

The synthesis of 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole typically involves multi-step procedures that include bromination, methylation, and nitration reactions. These synthetic routes are well-documented in the literature and can be optimized to achieve high yields and purity levels. The choice of solvents and reaction conditions is crucial for controlling the regioselectivity and stereoselectivity of the reactions.

In terms of safety and handling, it is important to note that while 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The future prospects for 3-bromo-1-methyl-2-(2-nitroethenyl)-1H-indole are promising. Ongoing research aims to elucidate its full range of biological activities and explore its potential applications in drug discovery and materials science. Collaborative efforts between chemists, biologists, and materials scientists will be essential to unlock the full potential of this intriguing compound.